Cas no 2228910-03-8 (4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene)

• Product Name: 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene
• CAS No: 2228910-03-8
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 6083608
• PubChem ID: 165616166
• Update Time: 2025-05-25

4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene
• 2228910-03-8
• EN300-1801324

• Inchi： 1S/C12H11FO/c1-3-12(6-7-12)9-4-5-11(14-2)10(13)8-9/h1,4-5,8H,6-7H2,2H3
• InChI Key： UWDOHJZIXAPFID-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 190.079393132g/mol
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene

4-(1-Ethynylcyclopropyl)-2-Fluoro-1-Methoxybenzene: A Comprehensive Overview

The compound CAS No 2228910-03-8, also known as 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural features and potential utility in drug discovery, material science, and advanced chemical synthesis. The molecule's structure comprises a benzene ring substituted with a fluoro group at position 2, a methoxy group at position 1, and a cyclopropyl ethynyl substituent at position 4. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene in the development of novel pharmaceutical agents. Researchers have explored its role as a potential lead compound in the design of anti-inflammatory drugs and anticancer therapies. The cyclopropyl ethynyl group, in particular, has been shown to exhibit significant biological activity, making it a valuable component in medicinal chemistry research. Additionally, the methoxy and fluoro substituents enhance the molecule's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, the preparation of CAS No 2228910-03-8 involves a multi-step process that typically includes Friedel-Crafts alkylation, followed by substitution reactions to introduce the ethynylcyclopropyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

The physical properties of 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene are also noteworthy. It exhibits a high melting point due to its rigid molecular structure, which is advantageous for thermal stability in various chemical processes. Furthermore, its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of CAS No 2228910-03-8. Initial findings suggest that the compound has low toxicity to aquatic organisms under controlled conditions, which aligns with its potential use in eco-friendly chemical formulations. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, 4-(1-ethynylcyclopropyl)-2-fluoro-1-methoxybenzene represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and industrial development.